Apobuscopan
Apobuscopan
Brand Name:
Vulcanchem
CAS No.:
92714-23-3
VCID:
VC0052839
InChI:
InChI=1S/C21H28NO3.BrH/c1-4-5-11-22(3)17-12-16(13-18(22)20-19(17)25-20)24-21(23)14(2)15-9-7-6-8-10-15;/h6-10,16-20H,2,4-5,11-13H2,1,3H3;1H/q+1;/p-1
SMILES:
CCCC[N+]1(C2CC(CC1C3C2O3)OC(=O)C(=C)C4=CC=CC=C4)C.[Br-]
Molecular Formula:
C21H28BrNO3
Molecular Weight:
422.363
Apobuscopan
CAS No.: 92714-23-3
Reference Standards
VCID: VC0052839
Molecular Formula: C21H28BrNO3
Molecular Weight: 422.363
| CAS No. | 92714-23-3 |
|---|---|
| Product Name | Apobuscopan |
| Molecular Formula | C21H28BrNO3 |
| Molecular Weight | 422.363 |
| IUPAC Name | (9-butyl-9-methyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl) 2-phenylprop-2-enoate;bromide |
| Standard InChI | InChI=1S/C21H28NO3.BrH/c1-4-5-11-22(3)17-12-16(13-18(22)20-19(17)25-20)24-21(23)14(2)15-9-7-6-8-10-15;/h6-10,16-20H,2,4-5,11-13H2,1,3H3;1H/q+1;/p-1 |
| Standard InChIKey | PKUGCYLBJGJIHK-UHFFFAOYSA-M |
| SMILES | CCCC[N+]1(C2CC(CC1C3C2O3)OC(=O)C(=C)C4=CC=CC=C4)C.[Br-] |
| Synonyms | (1α,2β,4β,5α,7β)-9-Butyl-9-methyl-7-[(1-oxo-2-phenyl-2-propenyl)oxy]-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonane Bromide; 3-Oxa-9-azatricyclo[3.3.1.02,4]nonane 3-Oxa-9-azoniatricyclo[3.3.1.02,4]nonane Deriv. |
| PubChem Compound | 131667718 |
| Last Modified | Nov 11 2021 |
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